Cas no 1864395-88-9 (Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl-)

• Product Name: Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl-
• CAS No: 1864395-88-9
• MF: C₇H₇BrFNO₂S
• MW: 268.103383302689
• CID: 5907994
• PubChem ID: 130161320
• Update Time: 2026-03-11

Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl-
• 3-Bromo-4-fluoro-N-methylbenzenesulfonamide
• 3-Bromo-4-fluoro-N-methylbenzene-1-sulfonamide
• 1864395-88-9
• A1-18429
• SCHEMBL20779633
• MFCD31664914
• EN300-1453249
• 3-Bromo-4-fluoro-N-methyl-benzenesulfonamide
• G62203
• DB-165497

• Inchi： 1S/C7H7BrFNO2S/c1-10-13(11,12)5-2-3-7(9)6(8)4-5/h2-4,10H,1H3
• InChI Key： XXZZDFAHUYQRKE-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(F)C(Br)=C1

Computed Properties

• Exact Mass: 266.93649g/mol
• Monoisotopic Mass: 266.93649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.671±0.06 g/cm3(Predicted)
• Boiling Point: 333.1±52.0 °C(Predicted)
• pka: 10.78±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl-

Comprehensive Overview of Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl- (CAS No. 1864395-88-9)

Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl- (CAS No. 1864395-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a bromine and fluorine substitution on the benzene ring, along with an N-methyl group. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in 3-bromo-4-fluoro-N-methylbenzenesulfonamide stems from its potential role in modulating biological pathways. Researchers are exploring its utility in designing enzyme inhibitors and receptor antagonists, especially in oncology and neurology. Its halogenated aromatic core enhances binding affinity to target proteins, a feature highly sought after in modern medicinal chemistry. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in cancer therapy research.

From a synthetic chemistry perspective, CAS 1864395-88-9 exemplifies the strategic use of halogenation to fine-tune molecular properties. The bromo-fluoro combination offers distinct advantages in cross-coupling reactions, enabling the construction of complex architectures through palladium-catalyzed processes. This aligns with current trends in green chemistry, where researchers prioritize atom-efficient transformations. The compound's stability under various conditions makes it particularly useful in high-throughput screening workflows.

Analytical characterization of N-methyl-3-bromo-4-fluorobenzenesulfonamide typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The distinct 1H-NMR signals arising from the methyl group and aromatic protons serve as important quality control markers. These analytical protocols are crucial for ensuring batch-to-batch consistency, a critical factor in preclinical development stages where compound purity directly impacts biological assay results.

The commercial availability of 1864395-88-9 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Many suppliers provide detailed technical data sheets that include solubility profiles (DMSO-soluble being most common), melting point ranges, and storage recommendations. These parameters are essential for researchers designing structure-activity relationship (SAR) studies or optimizing drug-like properties in lead compounds.

Environmental and safety considerations for handling 3-bromo-4-fluoro-N-methylbenzenesulfonamide follow standard laboratory protocols for sulfonamide compounds. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during manipulation. The compound's ecotoxicological profile remains an active area of investigation, particularly regarding its persistence in aqueous systems - a key concern in green pharmaceutical manufacturing initiatives.

Future research directions for CAS 1864395-88-9 may explore its potential in proteolysis-targeting chimera (PROTAC) development, an emerging paradigm in drug discovery. The compound's ability to serve as a pharmacophore in bifunctional molecules could unlock novel therapeutic strategies. Additionally, its application in crystallography studies as a molecular scaffold may provide valuable insights into protein-ligand interactions, addressing frequently searched queries about rational drug design approaches.

In conclusion, Benzenesulfonamide, 3-bromo-4-fluoro-N-methyl- represents a versatile building block with multifaceted applications in life sciences. Its structural tunability and synthetic accessibility position it as a valuable asset in addressing contemporary challenges in small molecule therapeutics development. As research continues to uncover new dimensions of its utility, this compound will likely maintain its relevance in cutting-edge chemical biology investigations.